3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide

• IUPAC Name: 3-bromo-N-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]benzamide
• InChI: InChI=1S/C19H12BrN3O3/c20-14-4-1-3-13(11-14)17(24)21-15-8-6-12(7-9-15)18-22-23-19(26-18)16-5-2-10-25-16/h1-11H,(H,21,24)
• InChI Key: MXIJMZNCAOCHOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=CC=C(C=C2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C19H12BrN3O3
• Molecular Weight: 410.2 g/mol

Description

3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a derivative of oxadiazole and benzamide, and it has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to exhibit antimicrobial activity by inhibiting the growth of bacteria and fungi. The anti-inflammatory activity of this compound has been attributed to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide has been reported to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. It has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. However, further studies are required to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The synthesis of 3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide is relatively simple and can be achieved using readily available reagents. The compound has been reported to exhibit promising biological activities, which makes it an attractive candidate for further research. However, the compound has limitations in terms of its solubility and stability, which can pose challenges in lab experiments.

Future Directions

There are several future directions for research on 3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide. One direction is to optimize the synthesis method to yield higher purity and higher yield of the final product. Another direction is to evaluate the biological activities of this compound and its derivatives in vivo. Further studies are also required to fully understand the mechanism of action and the biochemical and physiological effects of this compound. Additionally, the potential applications of this compound in drug development and disease treatment should be explored.

Synthesis Methods

The synthesis of 3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide can be achieved through a multi-step synthetic procedure. The first step involves the synthesis of 5-(2-furyl)-1,3,4-oxadiazole-2-amine, which is then reacted with 4-bromoaniline to yield the intermediate product. The final product is obtained by reacting the intermediate product with benzoyl chloride. This method has been reported in several research articles and has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory activities. Several research articles have reported the synthesis of 3-bromo-N-{4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide and its derivatives and evaluated their biological activities. These studies have shown promising results and have opened up avenues for further research in this field.